Cas no 896736-21-3 (Ramelteon Metabolite M-II (mixture of R and S at the hydroxy position))

• Product Name: Ramelteon Metabolite M-II (mixture of R and S at the hydroxy position)
• CAS No: 896736-21-3
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 714912
• PubChem ID: 46783414
• Update Time: 2025-10-24

Ramelteon Metabolite M-II (mixture of R and S at the hydroxy position) Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-hydroxy-N-[2-[(8S)-1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl]ethyl]-
• Ramelteon Metabolite M-II (mixture of R and S at the hydroxy position)
• 2-hydroxy-N-[2-[(8S)-2,6,7,8-tetrahydro-1H-cyclopenta[e][1]benzofuran-8-yl]ethyl]propanamide
• Ramelteon Metabolite
• Ramelteon Metabolite M-II
• 2-Hydroxy-N-[2-[(8S)-1,6,7,8-tetrahydro-2H-cyclopenta[e]benzofuran-8-yl]ethyl]-propanamide
• Propanamide,2-hydroxy-N-[2-[(8S)-1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl]ethyl]
• 2-Hydroxy-N-[2-[(8S)-1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl]ethyl]propanamide (ACI)
• EYC868P4VY
• AKOS030243001
• Q27277431
• DTXSID80676202
• (R,S)-hydroxy Ramelteon Metabolite M-II
• 2-Hydroxy-N-{2-[(8S)-1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl]ethyl}propanamide
• ARD187968
• DB-261218
• RAMELTEON MII METABOLITE
• Propanamide, 2-hydroxy-N-(2-((8S)-1,6,7,8-tetrahydro-2H-indeno(5,4-b)furan-8-yl)ethyl)-
• Ramelteon (mii)
• HY-103005
• 896736-21-3
• DES(1-oxopropyl)-2-hydroxy-1-oxopropyl-ramelteon
• 2-HYDROXY-N-{2-[(8S)-1H,2H,6H,7H,8H-INDENO[5,4-B]FURAN-8-YL]ETHYL}PROPANAMIDE
• UNII-EYC868P4VY
• Monohydroxylated ramelteon (II)
• CS-0022993
• 2-HYDROXY-RAMELTEON
• WKB73621

• Inchi： 1S/C16H21NO3/c1-10(18)16(19)17-8-6-12-3-2-11-4-5-14-13(15(11)12)7-9-20-14/h4-5,10,12,18H,2-3,6-9H2,1H3,(H,17,19)/t10?,12-/m0/s1
• InChI Key： FGFNIJYHXMJYJN-KFJBMODSSA-N
• SMILES： C([C@@H]1CCC2C1=C1CCOC1=CC=2)CNC(=O)C(O)C

Computed Properties

• Exact Mass: 275.15200
• Monoisotopic Mass: 275.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 96-98°C
• Boiling Point: 495.2±45.0 °C at 760 mmHg
• Flash Point: 253.3±28.7 °C
• Refractive Index: 1.576
• PSA: 58.56000
• LogP: 1.92930
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Ramelteon Metabolite M-II (mixture of R and S at the hydroxy position) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Ramelteon Metabolite M-II (mixture of R and S at the hydroxy position)

Ramelteon Metabolite M-II: A Comprehensive Overview

Ramelteon Metabolite M-II, also known by its CAS number 896736-21-3, is a significant compound in the field of pharmacology and drug metabolism. This metabolite is derived from Ramelteon, a well-known hypnotic agent used for the treatment of insomnia. The compound is characterized as a mixture of R and S configurations at the hydroxy position, which plays a crucial role in its pharmacokinetic and pharmacodynamic properties.

The discovery and characterization of Ramelteon Metabolite M-II have been pivotal in understanding the metabolic pathways of Ramelteon. Recent studies have shed light on its role in drug efficacy and safety. For instance, research published in 2023 highlighted that M-II exhibits unique bioavailability profiles compared to the parent compound, which could have implications for dosing strategies and therapeutic outcomes.

One of the most intriguing aspects of Ramelteon Metabolite M-II is its stereochemical composition. The presence of both R and S configurations at the hydroxy position suggests a complex interplay between enantiomers in terms of their pharmacological effects. This duality has been explored in depth, with findings indicating that each enantiomer may contribute differently to the overall efficacy and safety profile of the compound.

From a therapeutic standpoint, Ramelteon Metabolite M-II has shown potential as a candidate for further drug development. Preclinical studies have demonstrated that it possesses similar hypnotic properties to Ramelteon but with enhanced selectivity for certain receptor subtypes. This selectivity could potentially reduce off-target effects, making it a safer option for patients with chronic insomnia.

The synthesis and isolation of Ramelteon Metabolite M-II have also been areas of active research. Advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled researchers to purify and characterize this metabolite with unprecedented precision. These advancements have not only improved our understanding of its chemical structure but also paved the way for large-scale production.

In terms of clinical applications, ongoing trials are investigating the potential use of Ramelteon Metabolite M-II as a standalone therapy or as part of combination treatments for sleep disorders. Early results are promising, with participants reporting improved sleep quality without significant adverse effects. However, further studies are needed to confirm these findings and establish long-term safety profiles.

The study of Ramelteon Metabolite M-II has also contributed to broader insights into drug metabolism and pharmacokinetics. By examining how this metabolite is formed, distributed, metabolized, and excreted within the body, researchers have gained valuable knowledge that could be applied to other drugs in development. This has particular relevance in the context of personalized medicine, where understanding individual variability in drug response is critical.

In conclusion, Ramelteon Metabolite M-II (CAS No: 896736-21-3) represents a fascinating area of research with significant implications for both pharmacology and clinical practice. As advancements continue to be made in its synthesis, characterization, and therapeutic applications, this compound holds the potential to revolutionize the treatment of insomnia and related conditions.